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Compound of Interest

Compound Name:
4-Ethoxy-3-hydroxyphenylacetic

Acid

CAS No.: 26691-28-1

Cat. No.: B3041292

Get Quote

Executive Summary & Chemical Identity
This guide provides an authoritative, step-by-step protocol for the disposal of 4-Ethoxy-3-
hydroxyphenylacetic Acid (EHPA). Unlike generic "lab trash," this compound requires

specific handling due to its dual functionality as both a carboxylic acid and a phenol. Improper

disposal can lead to aquatic toxicity and regulatory violations under local environmental

protection acts.

Chemical Verification:

Chemical Name: 4-Ethoxy-3-hydroxyphenylacetic Acid[1][2][3][4][5]

CAS Number: 26691-28-1[1][2][3][4][5]

Molecular Formula: C₁₀H₁₂O₄

Key Functional Groups: Carboxylic Acid (-COOH), Phenolic Hydroxyl (-OH), Ethoxy Ether (-

OEt).
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Immediate Action Card: Spills & Exposure
Print this section and post it near the weighing station.

Scenario Immediate Action Protocol

Minor Solid Spill (< 5g)

1. Dampen a paper towel with water (prevents

dust).2. Wipe up solid.3.[6] Place in Solid

Chemical Waste bin (NOT regular trash).4.

Clean surface with 70% Ethanol.

Major Solid Spill (> 5g)

1. Evacuate immediate area.2. Wear N95/P100

respirator (dust hazard).3. Scoop into a

dedicated waste jar.4. Label "Debris

contaminated with Phenolic Acid."

Skin Contact

1. Do not use solvent (increases absorption).2.

Wash with soap and copious water for 15

mins.3.[7] Seek medical attention if irritation

(redness) persists.[8]

Eye Contact

1. Flush with eyewash station for 15 mins (hold

eyelids open).2. Mandatory medical evaluation

(phenols can cause corneal damage).

Technical Justification for Disposal Logic
To understand why we dispose of EHPA in specific streams, we must analyze its chemical

behavior.

The "Phenolic Trap"
While the carboxylic acid moiety (pKa ~4.5) makes this compound water-soluble in basic

conditions, the phenolic group (pKa ~10) presents a specific hazard. Phenolic compounds are

often regulated strictly in wastewater because they are toxic to aquatic life and can interfere

with municipal biological treatment systems.

Directive: Never dispose of EHPA down the drain, even if neutralized.
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Chemical Compatibility
EHPA is a reducing agent (due to the phenolic -OH).

Incompatibility: It reacts vigorously with strong oxidizers (e.g., Nitric Acid, Perchlorates) and

can generate heat or fire.

Segregation: It must be stored and disposed of away from oxidative waste streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
Scope: Expired pure substance, weighing boats, contaminated gloves, and paper towels.

Segregation: Do not mix with "Sharps" or "Biohazard" waste.

Containerization: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Labeling:

Primary Constituent: "4-Ethoxy-3-hydroxyphenylacetic Acid"[1][2][3][4][5]

Hazard Class: Irritant (Xi)

Waste Code: Label as "Non-Halogenated Organic Solid."

Disposal Path: High-Temperature Incineration.

Protocol B: Liquid Waste (Mother Liquors & HPLC
Effluent)
Scope: Reaction mixtures or HPLC waste containing EHPA.

Solvent Assessment:

Scenario 1: Organic Solvent (Methanol/Acetonitrile): Collect in "Non-Halogenated Organic

Solvent" carboy.
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Scenario 2: Aqueous Buffer: If the concentration is >0.1%, do not drain. Collect in

"Aqueous Chemical Waste" carboy.

pH Check: Ensure the waste container is not highly acidic (pH < 2) or highly basic (pH > 12)

if mixing with general organic waste, to prevent unexpected reactions in the drum.

Halogen Check: EHPA contains no halogens (Cl, Br, F). Do not place in "Halogenated

Waste" unless it is dissolved in a halogenated solvent (e.g., Dichloromethane).

Visualized Workflows
Disposal Decision Tree
This logic flow ensures you select the correct waste stream every time.
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Waste Material Containing
4-Ethoxy-3-hydroxyphenylacetic Acid
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Figure 1: Decision logic for segregating EHPA waste streams. Note that aqueous solutions are

diverted from the drain due to phenolic content.

Segregation & Compatibility
Improper storage or disposal mixing is a leading cause of lab accidents.
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Figure 2: Chemical compatibility chart. Strictly segregate EHPA from strong oxidizers in both

storage and waste accumulation areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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